Cas no 5391-92-4 (1,6-bis(diethoxyphosphoryl)hexane)

• Product Name: 1,6-bis(diethoxyphosphoryl)hexane
• CAS No: 5391-92-4
• MF: C₁₄H₃₂O₆P₂
• MW: 358.347806930542
• MDL: MFCD16876781
• CID: 1588601
• PubChem ID: 220451
• Update Time: 2025-07-19

1,6-bis(diethoxyphosphoryl)hexane Chemical and Physical Properties

Names and Identifiers

• 1,6-bis(diethoxyphosphoryl)hexane
• AR-1L6343
• AC1Q6STR
• Hexan-diphosphonsaeure-(1,6)-tetraethylester
• CTK1H2260
• tetraethyl hexane-1,6-diylbis(phosphonate)
• AC1L58TJ
• AG-J-57553
• tetraethyl hexane-1,6-diyldiphosphonate
• 1,6-Bis-(O,O-diethyl-phosphono)-hexan
• NSC3228
• Tetraethyl (1,6-hexylene)bisphosphonate
• DTXSID70277626
• 5391-92-4
• Diethyl-(6-phosphonohexyl)phosphonate
• BP-21661
• Tetraethyl(1,6-hexylene)bisphosphonate
• NSC 3228
• MFCD16876781
• CS-0368303
• Phosphonic acid, P,P'-1,6-hexanediylbis-, tetraethyl ester
• SCHEMBL11323349
• DS-008483
• AKOS017343380
• NSC-3228

• MDL： MFCD16876781
• Inchi： 1S/C14H32O6P2/c1-5-17-21(15,18-6-2)13-11-9-10-12-14-22(16,19-7-3)20-8-4/h5-14H2,1-4H3
• InChI Key： VFUQGLDSIBJREL-UHFFFAOYSA-N
• SMILES： P(CCCCCCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 358.16756
• Monoisotopic Mass: 358.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 15
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Density: 1.074
• Boiling Point: 442.5°C at 760 mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.438
• PSA: 71.06
• LogP: 5.07900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 1,6-bis(diethoxyphosphoryl)hexane

Comprehensive Analysis of 1,6-bis(diethoxyphosphoryl)hexane (CAS No. 5391-92-4): Properties, Applications, and Industry Trends

1,6-bis(diethoxyphosphoryl)hexane (CAS No. 5391-92-4), a specialized organophosphorus compound, has garnered significant attention in advanced material science and industrial applications. This phosphonate ester derivative features a hexane backbone symmetrically substituted with diethoxyphosphoryl groups, offering unique chemical reactivity and material compatibility. As researchers increasingly explore flame-retardant additives and metal extraction agents, this compound emerges as a versatile candidate due to its balanced hydrophobicity and chelating capacity.

The molecular structure of 1,6-bis(diethoxyphosphoryl)hexane contributes to its thermal stability (decomposition temperature >250°C) and solubility profile, making it particularly valuable for polymer modification. Recent studies highlight its effectiveness as a crosslinking agent in epoxy resins, where it enhances mechanical properties while reducing flammability – a critical consideration for electric vehicle battery components and aerospace composites. The compound's chelating properties also show promise in rare earth element recovery processes, addressing growing demands in sustainable electronics recycling.

Manufacturing processes for CAS 5391-92-4 typically involve Arbuzov-type reactions between 1,6-dibromohexane and triethyl phosphite, with modern optimization focusing on green chemistry principles to reduce solvent waste. Analytical characterization through 31P NMR spectroscopy (showing characteristic peaks at δ 25-30 ppm) and mass spectrometry confirms product purity, which is crucial for high-performance applications. Industry benchmarks now require ≥98% purity for most technical applications, with specialized grades reaching 99.5% for electronic applications.

Emerging applications leverage the compound's surface modification capabilities in nanotechnology. When grafted onto metal oxide nanoparticles, 1,6-bis(diethoxyphosphoryl)hexane improves dispersion in polymer matrices – a property exploited in next-generation wear-resistant coatings and conductive inks. This aligns with current market trends toward printed electronics and flexible displays, where solution-processable materials are paramount. The phosphonate groups' ability to form stable bonds with various substrates also enables applications in corrosion inhibition, particularly for aluminum alloys in marine environments.

Environmental and regulatory aspects of 5391-92-4 follow OECD guidelines for organophosphorus compounds, with biodegradation studies showing moderate persistence under aerobic conditions. Modern formulation strategies focus on enhancing its environmental compatibility through molecular design, such as creating hydrolyzable derivatives for temporary applications. The compound's low volatility (vapor pressure < 0.01 mmHg at 25°C) contributes to safer handling compared to smaller phosphonates, though proper industrial hygiene measures remain essential during large-scale processing.

Market analysis indicates growing demand for 1,6-bis(diethoxyphosphoryl)hexane in Asia-Pacific regions, driven by expansion in electronic materials and automotive sectors. Technical developments focus on improving cost-efficiency through catalytic process intensification, with recent patents demonstrating 20-30% yield improvements via phase-transfer catalysis. As industries seek halogen-free flame retardants and multifunctional additives, this compound's dual functionality as both a modifier and stabilizer positions it favorably in specialty chemicals markets.

Future research directions explore the compound's potential in energy storage systems, particularly as an electrolyte additive for lithium-ion batteries where phosphonate groups may stabilize electrode interfaces. Preliminary results show enhanced cycle life when incorporated at 0.5-2% concentrations. Another promising avenue involves biomedical materials, where the hexane spacer's flexibility combined with phosphonate reactivity enables novel bone-targeting drug delivery systems. These developments reflect the compound's adaptability to cutting-edge technological challenges while maintaining compliance with evolving material safety standards.